3-fluoro-N,4-dimethylaniline hydrochloride
Overview
Description
3-Fluoro-N,4-dimethylaniline hydrochloride (3-FDMHCl) is a synthetic compound that has been used in a variety of scientific research applications. It is an aromatic amine that is derived from 4-dimethylaniline and is a substituted aniline derivative. 3-FDMHCl has been used for a variety of purposes, including as a synthetic precursor for the synthesis of other compounds, as a reagent in biochemical and physiological studies, as a catalyst in organic synthesis, and as a pharmaceutical intermediate.
Scientific Research Applications
3-Fluoro-N,4-dimethylaniline hydrochloride has been used in a variety of scientific research applications. It has been used as a reagent in biochemical and physiological studies, as a catalyst in organic synthesis, and as a pharmaceutical intermediate. In addition, 3-fluoro-N,4-dimethylaniline hydrochloride has been used for the synthesis of other compounds, such as 2-fluoro-N,4-dimethylaniline hydrochloride and 4-fluoro-N,4-dimethylaniline hydrochloride.
Mechanism of Action
The mechanism of action of 3-Fluoro-N,4-dimethylaniline hydrochloride is not fully understood. It is thought to act as a reducing agent, which means it can reduce the oxidation state of other molecules. It is also thought to act as a catalyst in certain reactions, such as the synthesis of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Fluoro-N,4-dimethylaniline hydrochloride are not fully understood. However, it is known to be an aromatic amine, which means it can act as an agonist for certain receptors in the body. It is also known to be a reducing agent, which means it can reduce the oxidation state of other molecules.
Advantages and Limitations for Lab Experiments
The advantages of using 3-Fluoro-N,4-dimethylaniline hydrochloride in lab experiments include its high purity and its ability to act as a reducing agent and catalyst in certain reactions. The main limitation of using this compound is that its mechanism of action is not fully understood, so it is difficult to predict the exact outcome of any reaction.
Future Directions
Future research on 3-Fluoro-N,4-dimethylaniline hydrochloride should focus on understanding its mechanism of action and its biochemical and physiological effects. In addition, further research should be conducted to explore its potential applications in other fields, such as drug synthesis and medicinal chemistry. Finally, research should be conducted to explore potential methods for improving the synthesis of this compound.
Synthesis Methods
3-Fluoro-N,4-dimethylaniline hydrochloride can be synthesized by a variety of methods. The most commonly used synthesis method involves the reaction of 4-dimethylaniline with trifluoromethanesulfonic anhydride (TFSA) in an aqueous medium. The reaction is typically carried out at room temperature and the resulting product is a white solid. This method yields a high-purity product with a yield of greater than 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-fluoro-N,4-dimethylaniline hydrochloride involves the introduction of a fluorine atom onto the aniline ring followed by N,N-dimethylation and subsequent protonation with hydrochloric acid.", "Starting Materials": [ "Aniline", "Fluorine gas", "Formaldehyde", "Dimethylamine", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Aniline is first reacted with fluorine gas in the presence of a catalyst such as iron(III) fluoride to introduce the fluorine atom onto the aniline ring.", "The resulting 3-fluoroaniline is then reacted with formaldehyde and dimethylamine in the presence of a base such as sodium hydroxide to form 3-fluoro-N,N-dimethylaniline.", "Finally, the product is protonated with hydrochloric acid to form 3-fluoro-N,4-dimethylaniline hydrochloride.", "The product can be isolated by filtration and recrystallization from ethanol." ] } | |
CAS RN |
2408968-76-1 |
Product Name |
3-fluoro-N,4-dimethylaniline hydrochloride |
Molecular Formula |
C8H11ClFN |
Molecular Weight |
175.6 |
Purity |
95 |
Origin of Product |
United States |
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